1-(Hydroxymethyl)cyclopentanecarbonitrile
Overview
Description
1-(Hydroxymethyl)cyclopentanecarbonitrile is a chemical compound with the molecular formula C7H11NO . It is used in the cosmetics industry and found in products like shampoos, hair conditioners, hair gels, and skin care products .
Synthesis Analysis
The synthesis of 1-(Hydroxymethyl)cyclopentanecarbonitrile involves several steps. One method involves adding 3-bromo-neopentyl alcohol in an organic solvent and carrying out a reflux reaction under the effects of Zn powder and a basic catalyst . After the reaction is finished, the temperature is reduced, and alkaline air is introduced to carry out dezincing post-processing . Then, suction filtration is carried out, and the solvent is recycled through a filtrate to obtain a compound I 1-bromomethyl cyclopropyl methanol . This compound is then added to the organic solvent, and cyanide is added to carry out a displacement reaction under alkaline conditions . After the reaction is finished, post-processing is carried out to obtain a compound II 1-hydroxymethyl cyclopropyl acetonitrile .Molecular Structure Analysis
The molecular structure of 1-(Hydroxymethyl)cyclopentanecarbonitrile is based on its molecular formula, C7H11NO . The molecule contains a total of 19 atoms, including 7 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom .Physical And Chemical Properties Analysis
1-(Hydroxymethyl)cyclopentanecarbonitrile has a molecular weight of 125.17 g/mol . It appears as a pale-yellow to yellow-brown sticky oil to semi-solid at room temperature .Scientific Research Applications
Drug Design and Medicinal Chemistry
1-(Hydroxymethyl)cyclopentanecarbonitrile: is a versatile intermediate in the synthesis of carborane-based drugs. These drugs are being explored for their potential in mechanism-based therapies . The compound’s structure allows for the creation of novel receptor ligands, which can be used to target specific receptors in the body, leading to more efficient therapeutic treatments .
Organic Synthesis
In organic synthesis, 1-(Hydroxymethyl)cyclopentanecarbonitrile serves as a building block for creating complex organic molecules. Its functional groups make it a valuable precursor for synthesizing cyclopropyl-containing compounds, which are important intermediates in the production of various pharmaceuticals .
Material Science
This compound finds applications in material science due to its potential as a precursor for synthesizing new materials. Its chemical properties could be harnessed to create polymers or other novel materials with specific characteristics suitable for industrial use .
Analytical Chemistry
1-(Hydroxymethyl)cyclopentanecarbonitrile: is used in analytical chemistry as a standard or reference compound. Its well-defined structure and properties allow for accurate calibration in instruments like NMR, HPLC, LC-MS, and UPLC, ensuring precise measurements in various analyses .
Environmental Science
The environmental impact of chemicals is a growing field of study1-(Hydroxymethyl)cyclopentanecarbonitrile could be studied for its environmental fate and behavior, helping to understand how such compounds interact with ecosystems and contribute to pollution or remediation processes .
Industrial Applications
In the industrial sector, 1-(Hydroxymethyl)cyclopentanecarbonitrile is utilized for its properties as an intermediate in the synthesis of various chemicals. Its stability and reactivity make it suitable for large-scale production processes .
Educational Purposes
Lastly, 1-(Hydroxymethyl)cyclopentanecarbonitrile can be used for educational purposes in chemistry courses. It serves as an example of a functionalized nitrile, demonstrating key concepts in organic chemistry and synthesis .
Safety and Hazards
properties
IUPAC Name |
1-(hydroxymethyl)cyclopentane-1-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c8-5-7(6-9)3-1-2-4-7/h9H,1-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIONVAIUILQBNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CO)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001269291 | |
Record name | 1-(Hydroxymethyl)cyclopentanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001269291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
911060-82-7 | |
Record name | 1-(Hydroxymethyl)cyclopentanecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=911060-82-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Hydroxymethyl)cyclopentanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001269291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(hydroxymethyl)cyclopentane-1-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.